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Compound of Interest

Compound Name: 2-(Piperidin-4-yl)pyrimidin-4-amine

Cat. No.: B13288908

Get Quote

Introduction & Retrosynthetic Analysis
The 2-(piperidin-4-yl)pyrimidin-4-amine scaffold is a privileged structure in medicinal

chemistry, particularly in the design of ATP-competitive kinase inhibitors. The basic amine of

the piperidine ring often serves as a solvent-exposed solubilizing group or a handle for further

functionalization to probe the ribose-binding pocket of kinases.

Retrosynthetic Logic: The most robust approach to synthesizing 2-substituted pyrimidin-4-

amines involves the Pinner Synthesis strategy or the condensation of an amidine with a

vinylogous nitrile.

Disconnection: The C2-C(Piperidine) bond is stable; therefore, the pyrimidine ring is best

constructed de novo from a piperidine-4-carboxamidine precursor.

Precursors:

Electrophile: 3-Ethoxyacrylonitrile (or 3-alkoxyacrylonitrile), which provides the 3-carbon

fragment for the pyrimidine ring and the nitrile nitrogen that becomes the exocyclic amine.

Nucleophile:N-Protected piperidine-4-carboxamidine.
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This convergent route avoids the use of harsh metal-catalyzed couplings (e.g., Suzuki-Miyaura)

at late stages, reducing metal scavenging requirements in pharmaceutical preparations.

Synthetic Strategy & Workflow
The synthesis is divided into three distinct phases:

Amidine Formation: Conversion of the nitrile to the amidine.

Cyclization: Condensation to form the pyrimidine ring.

Deprotection: Removal of the protecting group to yield the free amine.

Visualized Pathway (DOT Diagram)
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Caption: Step-wise construction of the 2-(piperidin-4-yl)pyrimidin-4-amine scaffold via

amidine condensation.

Detailed Experimental Protocol
Note: All reactions must be performed in a fume hood with appropriate PPE (gloves, goggles,

lab coat). Quantities described are for a representative 10 mmol scale.

Step 1: Synthesis of N-Boc-Piperidine-4-carboxamidine
(The Amidine)
This step converts the nitrile group of the commercially available starting material into an

amidine, the necessary nucleophile for pyrimidine formation.
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Reagents:N-Boc-4-cyanopiperidine (10 mmol), Sodium Methoxide (0.5 eq), Ammonium

Chloride (1.1 eq), Methanol (anhydrous).

Procedure:

Dissolve N-Boc-4-cyanopiperidine in anhydrous methanol under nitrogen atmosphere.

Add a catalytic amount of Sodium Methoxide (NaOMe) to form the imidate intermediate.

Stir at room temperature for 3–6 hours. Monitoring: disappearance of nitrile peak in IR

(~2240 cm⁻¹).

Add dry Ammonium Chloride (NH₄Cl) to the reaction mixture.

Stir the suspension overnight at room temperature or mild reflux (40°C) to effect the

conversion to the amidine hydrochloride.

Workup: Concentrate the solvent in vacuo. The residue (amidine salt) is often used directly

in the next step or triturated with ether to remove non-polar impurities.

Step 2: Pyrimidine Ring Closure
The amidine reacts with 3-ethoxyacrylonitrile. The ethoxy group acts as a leaving group, and

the nitrile nitrogen of the reagent becomes the 4-amino group of the pyrimidine.

Reagents: Crude Amidine (from Step 1), 3-Ethoxyacrylonitrile (1.2 eq), Sodium Ethoxide

(NaOEt) or NaOMe (2.0 eq), Ethanol (absolute).

Procedure:

Suspend the amidine salt in absolute ethanol.

Add the base (NaOEt) to liberate the free amidine. Stir for 15 minutes.

Add 3-Ethoxyacrylonitrile dropwise.

Reflux: Heat the mixture to reflux (approx. 78°C) for 12–16 hours.
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Mechanism: The amidine nitrogen attacks the beta-carbon of the acrylonitrile, followed by

cyclization and elimination of ethanol.

Workup: Cool to room temperature. Concentrate the solvent.[1] Partition the residue

between Ethyl Acetate and Water. Wash the organic layer with Brine, dry over Na₂SO₄,

and concentrate.

Purification: Flash column chromatography (SiO₂, Hexanes/Ethyl Acetate gradient) to yield

tert-butyl 4-(4-aminopyrimidin-2-yl)piperidine-1-carboxylate.

Step 3: Deprotection (Boc Removal)
Acidic cleavage of the tert-butoxycarbonyl group yields the final dihydrochloride or

trifluoroacetate salt.

Reagents: 4M HCl in Dioxane or Trifluoroacetic Acid (TFA) in Dichloromethane (DCM).

Procedure:

Dissolve the protected intermediate in DCM (if using TFA) or minimal Dioxane.

Add the acid (excess, ~10 eq) at 0°C.

Stir at room temperature for 2–4 hours.

Isolation:

For HCl salt: The product often precipitates. Filter and wash with diethyl ether.

For Free Base: Concentrate, neutralize with saturated NaHCO₃, and extract with

DCM/MeOH (9:1).

Final Product:2-(Piperidin-4-yl)pyrimidin-4-amine.
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Parameter Specification / Note

CAS Number 1159814-28-4 (Free Base)

Molecular Formula C₉H₁₄N₄

Molecular Weight 178.24 g/mol

Solubility
Soluble in DMSO, Methanol, Water (as salt).

Sparingly soluble in DCM.

Storage
Hygroscopic solid (as HCl salt). Store at -20°C

under inert gas.

Safety Hazards

Irritant (Skin/Eye/Respiratory).[2][3][4][5] 3-

Ethoxyacrylonitrile is toxic and a lachrymator;

handle strictly in a hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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